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Compound of Interest

Compound Name: 3-Benzyloxy-1-propanol

Cat. No.: B156065

An In-depth Technical Guide to 3-Benzyloxy-1-
propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Benzyloxy-1-propanol, a versatile organic
building block. It details its chemical identity, physical properties, synthesis, and
characterization, presenting data in a structured format for scientific and research applications.

Chemical Identity and Structure

3-Benzyloxy-1-propanol, also known as 1,3-propanediol monobenzyl ether, is an organic
compound featuring both an ether and a primary alcohol functional group.[1] Its unique
structure makes it a useful intermediate in various organic syntheses.[1][2]

e |[UPAC Name: 3-(benzyloxy)propan-1-ol[3]
e Molecular Formula: C10H1402[3][4]
e CAS Number: 4799-68-2[3][4]

The chemical structure consists of a propanol backbone where the oxygen atom at position 3 is
protected by a benzyl group.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b156065?utm_src=pdf-interest
https://www.benchchem.com/product/b156065?utm_src=pdf-body
https://www.benchchem.com/product/b156065?utm_src=pdf-body
https://www.chemicalbook.com/price-india/3-benzyloxy-1-propanol.htm
https://www.chemicalbook.com/price-india/3-benzyloxy-1-propanol.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/382035
https://www.thermofisher.com/order/catalog/product/436570050
https://www.thermofisher.com/order/catalog/product/436570050
https://www.chemicalbook.com/synthesis/3-benzyloxy-1-propanol.htm
https://www.thermofisher.com/order/catalog/product/436570050
https://www.chemicalbook.com/synthesis/3-benzyloxy-1-propanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Chemical Structure of 3-Benzyloxy-1-propanol

Physicochemical Properties

The quantitative properties of 3-Benzyloxy-1-propanol are summarized below. These values
are critical for experimental design, including reaction setup and purification procedures.

Property Value Reference(s)
Molecular Weight 166.22 g/mol [1114]
Appearance Clear, colorless liquid [3]

Boiling Point 111-114 °C at 2 mmHg [5]

Density 1.049 g/mL at 25 °C [5]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.516 [1]

Synthesis Protocol

A common method for the synthesis of 3-Benzyloxy-1-propanol involves the Williamson ether
synthesis, reacting 1,3-propanediol with benzyl chloride in the presence of a base.[4][6]

Materials:

1,3-propanediol

o Potassium hydroxide (KOH), solid

e Benzyl chloride

» Xylene (optional solvent)[6]

e Water

o Diethyl ether or Methylene chloride for extraction[6]

o Magnesium sulfate (MgSOa) for drying
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Experimental Procedure:

¢ Reaction Setup: To a round-bottom flask, add 1,3-propanediol (e.g., 0.79 mol) and solid
potassium hydroxide (e.g., 0.32 mol). The KOH acts as a base and helps to remove trace
moisture.[4]

» Addition of Reagent: While agitating the mixture at 90°C, slowly add benzyl chloride (e.qg.,
0.32 mol) using a dropping funnel.[4]

e Reaction: Increase the temperature to 100-130°C and maintain for 2 hours.[4][6]

e Work-up: Cool the reaction mixture to room temperature. Add water to dissolve the salts and
extract the organic phase with a suitable solvent like diethyl ether or methylene chloride.[4]

[6]

 Purification: Wash the combined organic extracts with water, dry over anhydrous MgSOa,
filter, and remove the solvent by rotary evaporation.[6]

e Final Product: The crude product is purified by reduced pressure distillation to yield 3-
Benzyloxy-1-propanol as a colorless oil.[4] A typical yield for this procedure is
approximately 77%.[4]
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Figure 2: Workflow for the Synthesis of 3-Benzyloxy-1-propanol
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Characterization Data

The identity and purity of synthesized 3-Benzyloxy-1-propanol are confirmed using standard
analytical techniques.

1H NMR Spectroscopy: The proton NMR spectrum provides key structural information.

e 'H NMR (400 MHz, CDCIs) & (ppm): 7.36-7.28 (m, 5H, Ar-H), 4.51 (s, 2H, -O-CH2-Ph), 3.79-
3.75 (m, 2H, -CH2-OH), 3.66-3.64 (t, J=5.5 Hz, 2H, -O-CHz-), 2.44 (br, s, 1H, -OH), 1.88-1.83
(m, 2H, -CH2-CH2-CH2-).[4]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. The
spectrum is expected to show a broad absorption band for the hydroxyl (-OH) group and
characteristic peaks for the C-O ether linkage and the aromatic ring. A conforming infrared
spectrum is a standard quality control specification.[3]

Gas Chromatography (GC): GC is employed to assess the purity of the final product. A purity of
>96.0% is commercially available.[3]

Safety and Handling

3-Benzyloxy-1-propanol is an irritant and requires careful handling in a laboratory setting.

Hazard Class GHS Codes Precautionary Statements
Skin Irritation H315 P264, P280, P302+P352
Eye Irritation H319 P280, P305+P351+P338
Respiratory Irritation H335 P261, P271, P304+P340

Handling Recommendations:
e Use in a well-ventilated area or fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[7]
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e Avoid breathing vapors.[7]

» Store in a dry, well-sealed container at room temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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